![molecular formula C7H14N4 B1416306 1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-amine CAS No. 1152939-98-4](/img/structure/B1416306.png)
1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-amine
Overview
Description
The compound is an amine derivative, specifically a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . The presence of the dimethylaminoethyl group suggests that this compound might have interesting chemical properties, such as basicity and potential reactivity with acids .
Molecular Structure Analysis
The molecular structure of similar compounds is often analyzed using techniques like Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared Spectroscopy (FTIR) .Chemical Reactions Analysis
The compound, due to the presence of the amine group, might undergo reactions typical for amines, such as acylation or alkylation .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups (like the amine group in this case) might make the compound soluble in polar solvents .Scientific Research Applications
Synthesis and Pharmaceutical Applications
1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-amine is involved in the synthesis of various compounds with potential pharmaceutical applications. One study reported the synthesis of 3,5-diphenyl-1H-pyrazole derivatives, including N-substituted 4-amino-1-(2-hydroxy- or 2-alkylaminoethyl)-3,5-diphenyl-1H-pyrazoles, which demonstrated notable local anesthetic, analgesic, and in vitro platelet antiaggregating activities (Bruno et al., 1994).
Cytotoxic Activity in Cancer Research
The compound is also part of the synthesis process for molecules with cytotoxic properties. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized using 4-dimethylaminomethylene derivatives, showed potent cytotoxic effects against various cancer cell lines, including murine P388 leukemia and human Jurkat leukemia cells (Deady et al., 2003).
Applications in Chemical Synthesis
The compound plays a crucial role in the synthesis of various heterocyclic compounds. A study detailed the synthesis and transformations of compounds derived from ethyl (2E)-3-N,N-dimethylamino-2-(5-ethoxy-l-phenyl-1H-pyrazol-3-yl)propenoate, showcasing the versatility of this compound in producing a range of chemical structures (Stanovnik et al., 2005).
Material Science and Environmental Monitoring
In the field of material science, the compound has been used in the development of novel fluorescent probes. For example, probes based on the 1,2,5-triphenylpyrrole core containing tertiary amine moieties, including 2-(dimethylamino)ethyl derivatives, were developed for the quantitative detection of low levels of carbon dioxide, showing potential applications in environmental monitoring and biological studies (Wang et al., 2015).
Mechanism of Action
Target of Action
Similar compounds such as dimethyltryptamine and Cyclopentolate have been reported to interact with serotonin receptors and muscarinic receptors respectively.
Mode of Action
It’s worth noting that compounds with similar structures, such as dimethyltryptamine, act as non-selective agonists at most or all of the serotonin receptors . Cyclopentolate, another similar compound, blocks the receptors in the muscles of the eye (muscarinic receptors), inducing relaxation of the sphincter of the iris and the ciliary muscles .
Biochemical Pathways
For instance, Dimethyltryptamine acts as a non-selective agonist at most or all of the serotonin receptors .
Pharmacokinetics
It was found that the peak plasma concentration was 15.4±1.4 μg/ml, and the area under the plasma concentration versus time curve was 1072 μg/ml min, corresponding to a total body clearance of 70 ml/kg/min .
Result of Action
For instance, Dimethyltryptamine is used by some people as a psychedelic inducing agent .
Action Environment
A similar compound, poly(2-(dimethylamino)ethyl methacrylate), has been reported to show controllable and reversible ph-responsive behavior at ph=1–12 and thermoresponsive behavior at 20–60 °c .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-amine plays a significant role in biochemical reactions, particularly in its interactions with enzymes, proteins, and other biomolecules. This compound is known to interact with various enzymes, including cytochrome P450 enzymes, which are involved in its metabolic activation . The nature of these interactions often involves the formation of covalent bonds or non-covalent interactions such as hydrogen bonding and van der Waals forces. These interactions can lead to changes in the enzyme’s activity, either inhibiting or activating specific biochemical pathways.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the expression of genes involved in oxidative stress responses and apoptosis . Additionally, this compound can alter cellular metabolism by interacting with metabolic enzymes, leading to changes in the levels of key metabolites.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, such as proteins and nucleic acids. These binding interactions can result in enzyme inhibition or activation, depending on the specific target. For example, the compound may inhibit the activity of certain kinases, thereby affecting downstream signaling pathways . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are crucial for understanding its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light or extreme pH conditions can lead to its degradation. Long-term effects on cellular function include alterations in cell proliferation and differentiation, which are observed in both in vitro and in vivo studies.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity and improved cellular function . At high doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects are observed, where a specific dosage range results in maximal therapeutic benefits without significant toxicity.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes . These pathways include phase I and phase II metabolic reactions, where the compound undergoes oxidation, reduction, and conjugation reactions . The interactions with metabolic enzymes and cofactors can lead to changes in metabolic flux and the levels of various metabolites, impacting overall cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins . These include membrane transporters that mediate the uptake and efflux of the compound, as well as intracellular binding proteins that influence its localization and accumulation. The compound’s distribution is also affected by its physicochemical properties, such as solubility and lipophilicity.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound is known to localize in specific cellular compartments, such as the cytoplasm and nucleus . Targeting signals and post-translational modifications play a role in directing the compound to these compartments. The localization can influence the compound’s interactions with other biomolecules and its overall biochemical activity.
properties
IUPAC Name |
1-[2-(dimethylamino)ethyl]pyrazol-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c1-10(2)3-4-11-6-7(8)5-9-11/h5-6H,3-4,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDAAGLMJYOHBDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN1C=C(C=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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